Methyl 5-[(3-chlorobenzoyl)amino]-2-furoate

• IUPAC Name: methyl 5-[(3-chlorobenzoyl)amino]furan-2-carboxylate
• InChI: InChI=1S/C13H10ClNO4/c1-18-13(17)10-5-6-11(19-10)15-12(16)8-3-2-4-9(14)7-8/h2-7H,1H3,(H,15,16)
• InChI Key: NQRLRRFOXNJEDK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)NC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C13H10ClNO4
• Molecular Weight: 279.67 g/mol
• CAS No.: 860649-77-0

Description

Methyl 5-[(3-chlorobenzoyl)amino]-2-furoate is a useful research compound. Its molecular formula is C13H10ClNO4 and its molecular weight is 279.68. The purity is usually 95%.
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Scientific Research Applications

Metabolite Formation and Reduction Processes

Research on compounds related to Methyl 5-[(3-chlorobenzoyl)amino]-2-furoate includes studies on the formation of novel nitrofuran metabolites through enzymatic reduction processes. For instance, the xanthine oxidase-catalyzed reduction of methyl 5-nitro-2-furoate led to the isolation of new types of nitrofuran metabolites, including a dihydroxyhydrazine derivative and a hydroxylaminofuran derivative, highlighting the compound's potential in generating biologically relevant metabolites (Yamada et al., 1984).

Synthesis and Chemical Transformations

Further research has been dedicated to the synthesis and chemical transformations of related furoate derivatives. For example, the synthesis of 5-acetyl derivatives of alkyl 2-furoates and 3-(2-furyl)acrylates was explored, providing a pathway to more complex furan-based compounds via chemical modifications, such as oxidation and methanolysis (Kuticheva et al., 2015).

Palladium-Catalyzed Arylation

Biological Activity Investigations

Additionally, the reaction of 5-alkoxy-3,4-dihalo-2(5H)-furanones with secondary amines has been studied, leading to the formation of β-amino-2(5H)-furanones. This research also delved into the unexpected products and their preliminary bioactivity investigations, highlighting the potential biological applications of these compounds (Mo et al., 2012).

Mechanism of Action

In the context of bioactive molecules, the mechanism of action refers to how the molecule exerts its effect on a living organism or a biochemical process within an organism.

Safety and Hazards

This involves understanding the potential risks associated with handling or exposure to the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.